Cas no 2227831-66-3 ((1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine
• CAS No: 2227831-66-3
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 5959996
• PubChem ID: 96741257
• Update Time: 2025-06-08

(1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine
• 2227831-66-3
• EN300-1807678

• Inchi： 1S/C10H13N3/c1-7(11)10-8-5-3-4-6-9(8)13(2)12-10/h3-7H,11H2,1-2H3/t7-/m0/s1
• InChI Key： JHRZZDXWKJWZJT-ZETCQYMHSA-N
• SMILES： N1(C)C2C=CC=CC=2C([C@H](C)N)=N1

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine

Chemical Profile of (1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine (CAS No. 2227831-66-3)

(1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine, identified by its CAS number 2227831-66-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in drug development. The indazole moiety, a key structural feature, is known for its role in various biological processes, making this compound a promising candidate for further investigation.

The synthesis of (1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine involves meticulous stereocontrol to ensure the correct configuration of the amine group. The (1S) configuration indicates the stereochemical orientation of the chiral center, which is crucial for the compound's biological activity. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, have been employed to achieve high enantiomeric purity, a critical factor in pharmaceutical applications.

Recent research has highlighted the importance of indazole derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methyl group in the indazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This characteristic makes (1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine a valuable scaffold for designing novel therapeutic agents.

In vitro studies have demonstrated that derivatives of indazole can interact with various biological targets, such as enzymes and receptors. For instance, some indazole compounds have shown inhibitory effects on kinases, which are key enzymes involved in cell signaling pathways. The amine functional group in (1S)-1-(1-methyl-1H-indazol-3-yl)ethan-1-amine provides a site for further chemical modification, allowing researchers to fine-tune its pharmacological properties.

The potential therapeutic applications of this compound are vast. Researchers are exploring its efficacy in treating neurological disorders, where indazole derivatives have shown promise in preclinical studies. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for developing new drugs targeting metabolic diseases and infections.

The chemical properties of (1S)-1-(methyl-indazol-3-yl)ethanamine also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can help predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing optimized drug candidates with improved efficacy and reduced side effects.

As research progresses, the synthesis and characterization of (S)-N-[3-(methylindazolizinyl)propyl]amine will continue to evolve. New synthetic methodologies and analytical techniques will enhance our understanding of its behavior in biological systems. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic benefits.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of new chemical entities like (CAS No. 22278316603). This compound exemplifies how structural diversity can lead to innovative drug design. By leveraging cutting-edge synthetic approaches and interdisciplinary research, scientists are paving the way for next-generation treatments that address unmet medical needs.

In conclusion, (S)-N-[3-(methylindazolizinyl)propyl]amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a key player in drug discovery efforts. As our understanding of its properties continues to grow, so too will its potential to contribute to the development of life-saving therapies.